N1-(benzo[d]thiazol-2-yl)-N2-(2-ethoxyphenyl)oxalamide

• IUPAC Name: N'-(1,3-benzothiazol-2-yl)-N-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C17H15N3O3S/c1-2-23-13-9-5-3-7-11(13)18-15(21)16(22)20-17-19-12-8-4-6-10-14(12)24-17/h3-10H,2H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key: LDMXSZAZKYBUTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

“N1-(benzo[d]thiazol-2-yl)-N2-(2-ethoxyphenyl)oxalamide” is a compound that contains a benzothiazole core. Benzothiazole is a heterocyclic organic compound that possesses a wide range of properties and applications, including optical properties, coordination properties, and electron acceptor properties. It has a vast number of applications, including in cancer treatment, antibacterial, anticonvulsant, antidiabetic, and antifungal treatments.

Synthesis Analysis

The synthesis of compounds with a benzothiazole core often involves the use of 2-aminobenzothiazoles as reactants or reaction intermediates. For example, N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide was prepared by a reaction between benzo[d]thiazol-2-amine and flurbiprofen.

Molecular Structure Analysis

The molecular structure of compounds with a benzothiazole core can be analyzed using various techniques, including 1H, 13C, UV, IR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole compounds are diverse. For instance, 2-aminobenzothiazoles are highly reactive molecules and are extensively employed as reactants or reaction intermediates for the synthesis of a variety of fused heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole compounds can be analyzed using various techniques, including IR, 1H, 13C NMR, and mass spectral data.

Scientific Research Applications

Antitumor Activity

. .

Antimicrobial Properties

The compound has been found to have antimicrobial properties. .

Anti-inflammatory Activity

. This suggests that they could be used in the treatment of conditions characterized by inflammation.

Anticonvulsant Properties

. This means they could potentially be used in the treatment of conditions like epilepsy.

Antidiabetic Activity

. This suggests potential applications in the treatment of diabetes.

Antifungal Activity

, indicating potential use in the treatment of fungal infections.

Quorum Sensing Inhibitors

. Quorum sensing is a system of stimulus and response correlated to population density, which is used by bacteria to coordinate certain behaviors.

Synthesis of Fused Heterocyclic Compounds

.

Mechanism of Action

The mechanism of action of benzothiazole compounds can vary depending on the specific compound and its applications. For example, some benzothiazole derivatives have been found to have anti-inflammatory properties.

Future Directions

The future directions for research on benzothiazole compounds are promising. These compounds have a wide range of applications, and new compounds with a benzothiazole core are continually being synthesized and studied for their potential uses.